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Compound of Interest

Compound Name: 2-Fluoro-3-nitrobenzotrifluoride

Cat. No.: B1324385

An In-depth Technical Guide to 2-Fluoro-3-
nitrobenzotrifluoride

This technical guide provides a comprehensive overview of the material safety data, properties,
and handling protocols for 2-Fluoro-3-nitrobenzotrifluoride, a key intermediate in various
chemical syntheses. The information is intended for researchers, scientists, and professionals
in drug development and fine chemical manufacturing.

Chemical Identity and Physical Properties

2-Fluoro-3-nitrobenzotrifluoride is an aromatic organic compound with the chemical formula
C7Hs3FaNOz2.[1] Its structure incorporates a benzene ring substituted with a fluorine atom, a nitro
group, and a trifluoromethyl group. This combination of functional groups makes it a versatile
building block in organic synthesis.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 61324-97-8 [1]
Molecular Formula C7H3FaNO2 [1]
Molecular Weight 209.1 g/mol [1]
Appearance Colorless to light yellow liquid 1]

or solid

Storage Temperature

Room Temperature, sealed in

dry conditions

[1]

Note: Due to the specificity of the isomer, some data points are inferred from closely related

isomers and should be treated as indicative.

Hazard Identification and Safety Information

2-Fluoro-3-nitrobenzotrifluoride and its isomers are classified as hazardous materials. The

primary hazards are associated with acute toxicity, skin irritation, and eye irritation.[2][3]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation
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Source: Classification for isomeric compounds such as 2-Fluoro-5-nitrobenzotrifluoride and 3-
Fluoro-2-nitrobenzotrifluoride.[2][3]

Signal Word: Warning[2][3]
Hazard Pictograms:

lwsalt text

Experimental Protocols

3.1. General Synthesis Protocol via Nitration

A common method for the synthesis of nitroaromatic compounds is through electrophilic
nitration. The following is a generalized protocol for the synthesis of a fluoronitrobenzotrifluoride
derivative.[4][5]

o Preparation of Nitrating Mixture: In a reaction vessel equipped with a stirrer and cooling
system, slowly add concentrated nitric acid to concentrated sulfuric acid while maintaining a
low temperature (0-10°C).[5]

o Addition of Substrate: Gradually add the starting material, in this case, a
fluorobenzotrifluoride isomer, to the nitrating mixture. The reaction is exothermic and the
temperature should be carefully controlled.

o Reaction: Allow the reaction to proceed at a controlled temperature until completion, which
can be monitored by techniques such as thin-layer chromatography (TLC) or gas
chromatography (GC).

o Work-up: Quench the reaction by pouring the mixture over ice. The product can then be
extracted with a suitable organic solvent.

 Purification: The organic layer is washed with water and brine, dried over an anhydrous salt
(e.g., sodium sulfate), and the solvent is removed under reduced pressure. The crude
product can be further purified by distillation or chromatography.

3.2. Safe Handling and Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.tcichemicals.com/BE/en/sds/F0373_EU_6N.pdf
https://fluorochem.co.uk/product/F091202/
https://www.tcichemicals.com/BE/en/sds/F0373_EU_6N.pdf
https://fluorochem.co.uk/product/F091202/
https://www.researchgate.net/publication/337559692_Synthesis_of_5-fluoro-2-nitrobenzotrifluoride_in_a_continuous-flow_millireactor_with_a_safe_and_efficient_protocol
https://www.guidechem.com/encyclopedia/3-nitrobenzotrifluoride-dic1496.html
https://www.guidechem.com/encyclopedia/3-nitrobenzotrifluoride-dic1496.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Due to the hazardous nature of 2-Fluoro-3-nitrobenzotrifluoride, strict safety protocols must
be followed.

» Ventilation: All work should be conducted in a well-ventilated chemical fume hood.[6]
e Personal Protective Equipment:
o Eye Protection: Wear tightly fitting safety goggles or a face shield.[7]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Gloves must be
inspected before use.[7]

o Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing
to prevent skin contact.[7]

o Respiratory Protection: If working outside a fume hood or if vapors are present, use a
respirator with an appropriate filter.

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[3][6]

o Spill Response: In case of a spill, evacuate the area. Use an inert absorbent material to
contain the spill. Dispose of the waste in a sealed, labeled container.[8]

Visualization of Workflows and Pathways

4.1. Chemical Synthesis Pathway
The following diagram illustrates a potential synthesis route for a 2-fluoro-3-nitro-substituted

benzoic acid, starting from a chlorinated toluene derivative. This highlights the types of
transformations this class of molecules undergoes.
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Caption: Generalized synthesis pathway for a related compound.

4.2. Safe Handling Workflow
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This diagram outlines the essential steps for the safe handling of 2-Fluoro-3-
nitrobenzotrifluoride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Fluoro-3-nitrobenzotrifluoride material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324385#2-fluoro-3-nitrobenzotrifluoride-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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